Cas no 24190-25-8 (Neonepetalactone)

• Product Name: Neonepetalactone
• CAS No: 24190-25-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 1996719
• PubChem ID: 12313200
• Update Time: 2025-04-21

Neonepetalactone Chemical and Physical Properties

Names and Identifiers

• Neonepetalactone
• (4R,4aR)-4,7-dimethyl-4,4a,5,6-tetrahydro-3H-cyclopenta[c]pyran-1-one
• (4R,4aR)-4,7-dimethyl-4,4a,5,6-tetrahydro-3H-cyclopenta(c)pyran-1-one
• 24190-25-8

• Inchi： 1S/C10H14O2/c1-6-3-4-8-7(2)5-12-10(11)9(6)8/h7-8H,3-5H2,1-2H3
• InChI Key： BDXDSAWGUGHUQP-UHFFFAOYSA-N
• SMILES： CC1C2C(=C(CC2)C)C(=O)OC1

Computed Properties

• Exact Mass: 166.099379685Da
• Monoisotopic Mass: 166.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.634
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones